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Compound of Interest

Compound Name: 3-Ethoxyaniline

Cat. No.: B147397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety protocols and

handling procedures for 3-Ethoxyaniline (CAS No. 621-33-0). The information herein is

intended to support researchers, scientists, and drug development professionals in maintaining

a safe laboratory environment. This guide consolidates critical data on physicochemical

properties, toxicity, emergency procedures, and standardized experimental methodologies.

Chemical and Physical Properties
3-Ethoxyaniline, also known as m-Phenetidine, is a dark red to light yellow liquid aromatic

amine.[1] A summary of its key physical and chemical properties is presented below for quick

reference.
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Property Value Reference

Molecular Formula C₈H₁₁NO [2][3][4]

Molecular Weight 137.18 g/mol [1][2][4][5]

CAS Number 621-33-0 [2]

Appearance Dark red to light yellow liquid [1][6][7]

Boiling Point 248 °C (478 °F) at 760 mmHg [1][2][8]

Density 1.032 g/mL at 25 °C [1][2][3][8]

Flash Point 113 °C (235.4 °F) - closed cup [2][3]

Solubility in Water 1 to 5 mg/mL at 20 °C [1][7][8]

Vapor Pressure 1 mmHg at 67.2 °C (153 °F) [1][8]

Refractive Index n20/D 1.566 [2][3]

Hazard Identification and GHS Classification
3-Ethoxyaniline is classified as a toxic substance. The primary hazards are acute toxicity upon

ingestion, dermal contact, or inhalation, and it may cause organ damage through prolonged or

repeated exposure.[1][2]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
Danger

H301: Toxic if

swallowed

Acute Toxicity, Dermal

(Category 3)
Danger

H311: Toxic in contact

with skin

Acute Toxicity,

Inhalation (Category

3)

Danger H331: Toxic if inhaled

Specific Target Organ

Toxicity, Repeated

Exposure (Category

2)

Warning

H373: May cause

damage to organs

through prolonged or

repeated exposure

GHS classification data sourced from multiple notifications to the ECHA C&L Inventory.[1]

Toxicology and Health Effects
Exposure to 3-Ethoxyaniline can lead to serious health consequences. It is readily absorbed

through the skin.[1] As with many aromatic amines, a principal symptom of systemic exposure

is cyanosis (blue discoloration of the blood), indicating the formation of methemoglobin, which

impairs the blood's ability to transport oxygen.[1][9]

Summary of Toxicological Information:
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Endpoint Data Reference

Acute Oral Toxicity

Category 3. Specific LD50

data for rats are not readily

available in cited literature for

3-Ethoxyaniline. For the

related isomer, 4-

Ethoxyaniline, the LD50 (Oral,

Rat) is 540 mg/kg.

[9][10]

Acute Dermal Toxicity
Category 3. Specific LD50

data are not available.
[10]

Acute Inhalation Toxicity
Category 3. Specific LC50

data are not available.
[10]

Symptoms of Exposure

Cyanosis, hypothermia,

headache, drowsiness,

vomiting, and nephritis (kidney

inflammation). May cause

irritation to the alimentary tract.

[1][8]

Chronic Effects

May cause damage to organs

through prolonged or repeated

exposure. Danger of

cumulative effects.

[1][7]

Carcinogenicity

No component of this product

at levels greater than or equal

to 0.1% is identified as a

carcinogen by IARC, ACGIH,

NTP, or OSHA.

[9]

Mutagenicity
Mutation data has been

reported.
[7]

Occupational Exposure Limits (OELs): As of the date of this document, no specific occupational

exposure limits (OELs) have been established for 3-Ethoxyaniline by major regulatory bodies

such as OSHA, NIOSH, or ACGIH.[9] It is imperative to handle this substance with engineering

controls and personal protective equipment sufficient to minimize all routes of exposure.
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Safe Handling and Storage Workflow
Proper handling and storage are critical to minimize the risks associated with 3-Ethoxyaniline.

The following diagram outlines the logical workflow from receipt of the chemical to its disposal.

Workflow for Safe Handling of 3-Ethoxyaniline

Preparation & Storage

Handling & Use

Emergency Response

Disposal

Receive Chemical
Inspect Container

Store in Cool, Dry,
Well-Ventilated Area
(Store below +30°C)

Confirm SDS
 is Accessible

Ensure Proper Labeling
(GHS Hazards)

Use Engineering Controls
(Fume Hood)

Transfer to Lab

Don Personal Protective
Equipment (PPE)

Handle with Care
Avoid Contact & Inhalation

Spill ResponseAccident
Fire Response

Accident

Exposure Response
(First Aid)

Accident

Collect Waste in
Designated Container

Generate Waste
Dispose via Licensed

Disposal Service

Click to download full resolution via product page

Caption: Logical workflow for the procurement, storage, handling, and disposal of 3-
Ethoxyaniline.

Handling Precautions
Engineering Controls: Always handle 3-Ethoxyaniline in a well-ventilated area, preferably

within a chemical fume hood.[9] Facilities must be equipped with an eyewash fountain and

safety shower.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166.

[2]

Hand Protection: Wear suitable chemical-resistant gloves. Dispose of contaminated gloves

after use in accordance with good laboratory practices.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: If engineering controls are insufficient, use a respirator with a

suitable filter for organic gases and vapors (e.g., type ABEK, EN14387).[2]

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory area.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[9]

Protect from light and air; storage under an inert atmosphere is recommended.[4][7]

Keep away from sources of ignition, heat, flames, and sparks.[1]

Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, acid anhydrides,

isocyanates, and peroxides.[1][4][7][8]

Emergency Procedures
First Aid Measures
Immediate medical attention is crucial in case of exposure.

Ingestion: DO NOT induce vomiting. If the victim is conscious and not convulsing, give 1 or 2

glasses of water to dilute the chemical and IMMEDIATELY call a hospital or poison control

center.[1]
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Inhalation: IMMEDIATELY move the exposed person to fresh air. If breathing is difficult or

has stopped, provide artificial respiration. Seek immediate medical attention.[1]

Skin Contact: IMMEDIATELY flood the affected skin with large amounts of water while

removing and isolating all contaminated clothing. Gently wash the affected area thoroughly

with soap and water. Seek immediate medical attention.[1]

Eye Contact: First, check for and remove any contact lenses. IMMEDIATELY flush eyes with

running water or normal saline solution for 20 to 30 minutes. Do not put any ointments or oils

in the eyes without specific instructions from a physician. Transport the victim to a hospital

immediately, even if no symptoms develop.[1]

Fire-Fighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, or Halon extinguisher to control

fires involving this material.[1]

Fire Hazards: The chemical is probably combustible.[1][7][8] When heated to decomposition,

it emits toxic fumes of nitrogen oxides (NOx).[7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Remove all sources of ignition.

Ensure adequate ventilation. Do not touch spilled material. Wear appropriate PPE as

described in Section 4.1.

Environmental Precautions: Prevent the chemical from entering drains or waterways.

Containment and Cleanup: For small spills, use absorbent paper to pick up the liquid. Seal

contaminated materials in a vapor-tight plastic bag for disposal. Wash the contaminated

surface with ethanol followed by a soap and water solution.[1][8]

Isolation: Isolate the spill or leak area in all directions for at least 50 meters (150 feet) for

liquids.[1][8]
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Experimental Protocols for Safety Data
Determination
The safety data presented in this guide are determined using standardized, internationally

recognized experimental protocols. Below are summaries of the methodologies relevant to 3-
Ethoxyaniline.

Acute Toxicity Testing
The GHS classifications for acute toxicity are derived from studies conducted according to

OECD (Organisation for Economic Co-operation and Development) guidelines. These methods

are designed to assess the adverse effects of a substance after a single exposure.

OECD 423: Acute Oral Toxicity - Acute Toxic Class Method:

Principle: This is a stepwise procedure using a small number of animals (typically 3 female

rats per step). It uses predefined doses (e.g., 5, 50, 300, 2000 mg/kg). The outcome of

one step (mortality or survival) determines the dose for the next step.

Methodology: The substance is administered by gavage. Animals are observed for at least

14 days for signs of toxicity and mortality. The results allow the substance to be assigned

to a GHS toxicity category rather than calculating a precise LD50 value.

OECD 402: Acute Dermal Toxicity:

Principle: This test assesses toxicity following a single dermal application.

Methodology: The test substance is applied to a shaved area of the skin (approximately

10% of the body surface) of the test animal (e.g., rat or rabbit). The area is covered with a

porous gauze dressing for a 24-hour exposure period. Animals are observed for 14 days

for signs of toxicity and mortality. A limit test at a high dose (e.g., 2000 mg/kg) can be

performed initially to determine if the substance has low toxicity.

OECD 403: Acute Inhalation Toxicity:

Principle: This guideline evaluates the health hazards from short-term exposure to an

airborne substance.
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Methodology: Animals (typically rats) are exposed for a defined period (usually 4 hours) to

the test substance as a gas, vapor, or aerosol in an inhalation chamber. A series of

concentrations are tested to determine the median lethal concentration (LC50). Animals

are observed for at least 14 days post-exposure.

Flash Point Determination
ASTM D93: Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester:

Principle: This method determines the lowest temperature at which the application of an

ignition source causes the vapors of a liquid specimen to ignite under controlled

conditions. The "closed cup" method simulates conditions in a closed container.

Methodology: A brass test cup is filled with a specified amount of the sample and heated

at a controlled rate while being stirred. An ignition source (a small flame) is periodically

directed into the cup. The flash point is the temperature at which a flash appears on the

surface of the liquid. This method is suitable for liquids with flash points between 40 °C

and 370 °C.

Boiling Point Determination
OECD 103: Boiling Point:

Principle: This guideline describes several methods for determining the temperature at

which a liquid's vapor pressure equals standard atmospheric pressure.

Methodology: Common methods include:

Ebulliometer: An apparatus that measures the boiling point of a liquid by measuring the

temperature of the vapor-liquid equilibrium.

Dynamic Method: The liquid is heated in an apparatus, and the pressure is varied until

boiling is observed. The temperature and pressure are recorded.

Distillation Method: The substance is distilled, and the temperature of the vapor is

measured as it condenses. This is suitable for determining the boiling range of mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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